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Compound of Interest

Compound Name: Ethyl 2-(3-fluorophenyl)acetate

Cat. No.: B1589029 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 2-(3-fluorophenyl)acetate is a fluorinated organic compound with the CAS number 587-

47-3. It serves as a crucial building block and intermediate in the synthesis of a variety of more

complex molecules, particularly within the pharmaceutical and agrochemical industries.[1][2] Its

strategic importance lies in the presence of a fluorine atom on the phenyl ring, which can

significantly modulate the physicochemical and biological properties of the parent molecule,

including metabolic stability, lipophilicity, and binding affinity to biological targets.[2] This guide

provides a comprehensive overview of the properties, synthesis, and potential applications of

Ethyl 2-(3-fluorophenyl)acetate, tailored for professionals in research and development.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Ethyl 2-(3-
fluorophenyl)acetate is essential for its handling, application in synthesis, and for the

prediction of the properties of its derivatives. The key properties are summarized in the table

below.
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Property Value Source

CAS Number 587-47-3 [3][4]

Molecular Formula C₁₀H₁₁FO₂ [3]

Molecular Weight 182.19 g/mol [3][4]

Appearance Colorless liquid [3]

Boiling Point
223.97 °C at 760 mmHg126-

129 °C at 28 Torr
[1]

Density (Predicted) 1.118 ± 0.06 g/cm³ [4]

Purity Typically ≥97% [3]

Synthesis of Ethyl 2-(3-fluorophenyl)acetate
The most common and straightforward method for the synthesis of Ethyl 2-(3-
fluorophenyl)acetate is the Fischer esterification of 3-fluorophenylacetic acid with ethanol in

the presence of an acid catalyst.

Experimental Protocol: Fischer Esterification
Materials:

3-fluorophenylacetic acid

Anhydrous ethanol

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (for neutralization)

Anhydrous magnesium sulfate or sodium sulfate (for drying)

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:
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In a round-bottom flask equipped with a reflux condenser, dissolve 3-fluorophenylacetic acid

in an excess of anhydrous ethanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Heat the reaction mixture to reflux and maintain this temperature for several hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Remove the excess ethanol under reduced pressure.

Dissolve the residue in an organic solvent and wash it with a saturated sodium bicarbonate

solution to neutralize the acidic catalyst.

Wash the organic layer with brine, then dry it over anhydrous magnesium sulfate or sodium

sulfate.

Filter off the drying agent and evaporate the solvent to obtain the crude Ethyl 2-(3-
fluorophenyl)acetate.

The crude product can be further purified by vacuum distillation.
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Figure 1. Synthetic workflow for Ethyl 2-(3-fluorophenyl)acetate via Fischer esterification.
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Analytical Methods
The purity and identity of Ethyl 2-(3-fluorophenyl)acetate can be determined using standard

analytical techniques.

High-Performance Liquid Chromatography (HPLC)
Column: A reverse-phase column (e.g., C18) is typically used.

Mobile Phase: A mixture of acetonitrile and water, often with a small amount of acid like

formic acid to improve peak shape.

Detection: UV detection at a wavelength around 254 nm is suitable due to the presence of

the aromatic ring.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS can be used to determine the purity of the compound and confirm its molecular weight.

The fragmentation pattern observed in the mass spectrum can also help to confirm the

structure.

Ethyl 2-(3-fluorophenyl)acetate Sample

HPLC Analysis GC-MS Analysis

Purity Determination Identity Confirmation

Click to download full resolution via product page
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Figure 2. Analytical workflow for Ethyl 2-(3-fluorophenyl)acetate.

Safety and Handling
While a specific safety data sheet (SDS) for Ethyl 2-(3-fluorophenyl)acetate is not readily

available, information can be inferred from similar compounds. It should be handled with the

standard precautions for laboratory chemicals.

Hazard Category Precautionary Measures

Eye Irritation Wear safety glasses or goggles.

Skin Irritation Wear protective gloves and a lab coat.

Inhalation
Use in a well-ventilated area or with a fume

hood.

Flammability
Keep away from open flames and sources of

ignition.

Applications in Drug Discovery and Development
Ethyl 2-(3-fluorophenyl)acetate is primarily utilized as an intermediate in the synthesis of

active pharmaceutical ingredients (APIs), particularly those targeting neurological and

psychiatric disorders.[1] The fluorophenyl moiety is a common feature in many centrally acting

drugs. The ester functional group provides a versatile handle for further chemical modifications,

allowing for the construction of more complex molecular architectures.[1]

Note on Biological Pathways: As of the current date, there is limited publicly available

information directly linking Ethyl 2-(3-fluorophenyl)acetate or its immediate derivatives to

specific biological signaling pathways. Researchers utilizing this compound in drug discovery

programs would need to conduct their own biological assays to elucidate its mechanism of

action and identify its molecular targets.

Conclusion
Ethyl 2-(3-fluorophenyl)acetate is a valuable chemical intermediate with established utility in

synthetic organic chemistry, particularly for the development of new therapeutic agents. Its

synthesis is straightforward, and its properties are well-characterized. While its direct biological
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activity is not extensively documented, its role as a precursor to bioactive molecules makes it a

compound of significant interest to the research and drug development community. Future

investigations into the biological effects of derivatives of Ethyl 2-(3-fluorophenyl)acetate may

reveal novel therapeutic opportunities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1589029?utm_src=pdf-body
https://www.benchchem.com/product/b1589029?utm_src=pdf-custom-synthesis
https://www.myskinrecipes.com/shop/en/phenylacetic-acid-derivatives/79101--ethyl-2-3-fluorophenylacetate.html
https://www.evitachem.com/product/evt-11998279
https://cymitquimica.com/products/IN-DA00EKVE/587-47-3/ethyl2-3-fluorophenylacetate/
https://amp.chemicalbook.com/ProductChemicalPropertiesCB22499136_EN.htm
https://www.benchchem.com/product/b1589029#ethyl-2-3-fluorophenyl-acetate-cas-number-and-properties
https://www.benchchem.com/product/b1589029#ethyl-2-3-fluorophenyl-acetate-cas-number-and-properties
https://www.benchchem.com/product/b1589029#ethyl-2-3-fluorophenyl-acetate-cas-number-and-properties
https://www.benchchem.com/product/b1589029#ethyl-2-3-fluorophenyl-acetate-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1589029?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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